Cas no 1515798-75-0 (4-amino-3-(2-methylpyridin-3-yl)butanoic acid)

• Product Name: 4-amino-3-(2-methylpyridin-3-yl)butanoic acid
• CAS No: 1515798-75-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6053224
• PubChem ID: 165680919
• Update Time: 2025-10-31

4-amino-3-(2-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-methylpyridin-3-yl)butanoic acid
• 1515798-75-0
• EN300-1998522

• Inchi： 1S/C10H14N2O2/c1-7-9(3-2-4-12-7)8(6-11)5-10(13)14/h2-4,8H,5-6,11H2,1H3,(H,13,14)
• InChI Key： XALYMUIRCJNPIG-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-3-(2-methylpyridin-3-yl)butanoic acid

Introduction to 4-amino-3-(2-methylpyridin-3-yl)butanoic acid (CAS No. 1515798-75-0)

4-amino-3-(2-methylpyridin-3-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1515798-75-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids modified with a pyridine moiety, making it a promising candidate for various biological and medicinal applications. The structural features of this molecule, particularly its amino and carboxylic acid functional groups, as well as the presence of a substituted pyridine ring, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of 4-amino-3-(2-methylpyridin-3-yl)butanoic acid have been extensively studied to understand its role in drug design and therapeutic interventions. The compound's structure allows for interactions with multiple biological targets, which is a critical factor in the development of novel drugs. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound, further solidifying its importance in medicinal chemistry.

In the context of contemporary pharmaceutical research, 4-amino-3-(2-methylpyridin-3-yl)butanoic acid has been explored for its potential in treating various diseases, including neurological disorders and inflammatory conditions. The pyridine ring in its structure is known to enhance binding to certain protein targets, making it a valuable scaffold for drug discovery. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in inflammation, suggesting its therapeutic potential in managing chronic inflammatory diseases.

The compound's amino group provides a site for further chemical modifications, allowing researchers to tailor its properties for specific applications. This flexibility has led to the development of several analogs with enhanced efficacy and reduced side effects. The carboxylic acid group also facilitates interactions with other biomolecules, making it a useful component in designing multicomponent drug formulations. These features have made 4-amino-3-(2-methylpyridin-3-yl)butanoic acid a subject of intense interest among medicinal chemists.

Recent clinical trials have begun to explore the pharmacological properties of this compound, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine moiety has been found to interact with receptors and enzymes that are dysregulated in these conditions, offering a potential therapeutic strategy. Additionally, preclinical studies have indicated that 4-amino-3-(2-methylpyridin-3-yl)butanoic acid may have neuroprotective effects by modulating neurotransmitter systems.

The synthesis of 4-amino-3-(2-methylpyridin-3-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications. The structural integrity of the compound is crucial for its biological activity, and thus rigorous analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are used for characterization.

The role of 4-amino-3-(2-methylpyridin-3-yl)butanoic acid in drug development is further highlighted by its potential as a chiral building block. Chirality plays a significant role in the pharmacological activity of many drugs, and this compound can be used to synthesize enantiomerically pure forms of active pharmaceutical ingredients (APIs). This aspect has opened new avenues for research in stereochemistry and enantioselective synthesis.

In conclusion, 4-amino-3-(2-methylpyridin-3-yl)butanoic acid (CAS No. 1515798-75-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug design, particularly in treating neurological and inflammatory diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, reinforcing its importance in modern medicine.